N-(2-chloro-4-methylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[3-(3,4-dimethylphenyl)sulfonyl-4,6-dimethyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H25ClN2O4S/c1-14-6-9-21(20(25)10-14)26-22(28)13-27-18(5)11-17(4)23(24(27)29)32(30,31)19-8-7-15(2)16(3)12-19/h6-12H,13H2,1-5H3,(H,26,28)
• InChI Key: WJWZLZSFHOKPCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=CC(=C(C2=O)S(=O)(=O)C3=CC(=C(C=C3)C)C)C)C)Cl
• Molecular Formula: C24H25ClN2O4S
• Molecular Weight: 473.0 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-(3-((3,4-dimethylphenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H25ClN2O4S and its molecular weight is 472.98. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Characterization

A study on the synthesis and characterization of different derivatives of ethyl nipecotate, including 1,3,4-oxadiazole and acetamide derivatives, highlights the methodological advancements in creating multifunctional molecules with potential antibacterial and anti-enzymatic properties (K. Nafeesa et al., 2017). This work underlines the utility of incorporating various substituents, including sulfonyl groups, to enhance the biological activity of synthesized compounds.

Pharmacological Evaluations

The biotransformation of new cognitive-enhancing agents has been extensively studied, revealing the metabolites in human urine and providing insights into the metabolic pathways and potential pharmacokinetic profiles of novel compounds (Y. Fujimaki et al., 1990). Such studies are crucial for drug development, offering a deeper understanding of how structural modifications can impact drug metabolism and efficacy.

Material Science Applications

Research into new powder diffraction data of certain N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide has provided valuable information for the development of potential pesticides (E. Olszewska et al., 2011). This demonstrates the application of chemical synthesis in creating compounds with specific properties for use in agriculture.

Antibacterial Activity

The synthesis and evaluation of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus for antibacterial activity highlight the ongoing search for new antibacterial agents. These compounds have shown moderate inhibitory effects against various bacterial strains, indicating their potential as therapeutic agents (Kashif Iqbal et al., 2017).

Advanced Polymeric Materials

The development of soluble fluorinated polyamides containing pyridine and sulfone moieties for high-performance materials showcases the interdisciplinary approach to creating novel materials with desirable thermal and optical properties (Xiao-Ling Liu et al., 2013). These materials have applications in electronics, aerospace, and other industries requiring materials with high stability and specific optical characteristics.